Cas no 404-43-3 (Thiourea, N-(4-fluorophenyl)-N'-methyl-)

• Product name: Thiourea, N-(4-fluorophenyl)-N'-methyl-
• CAS No: 404-43-3
• MF: C₈H₉FN₂S
• MW: 184.233863592148
• CID: 1512376

Thiourea, N-(4-fluorophenyl)-N'-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(4-fluorophenyl)-N'-methyl-
• N-(4-FLUOROPHENYL)-N'-METHYLTHIOUREA
• TIMTEC-BB SBB000243
• 1-(4-Fluorophenyl)-3-methylthiourea

• Inchi： 1S/C8H9FN2S/c1-10-8(12)11-7-4-2-6(9)3-5-7/h2-5H,1H3,(H2,10,11,12)
• InChI Key： CSWBIXLHZJCSSG-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C=C1)C(NC)=S

Computed Properties

• Exact Mass: 184.04717

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Melting Point: 70 °C
• Boiling Point: 246.0±42.0 °C(Predicted)
• PSA: 24.06
• pka: 13.34±0.70(Predicted)

Thiourea, N-(4-fluorophenyl)-N'-methyl- Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：